2-((tert-Butyldimethylsilyl)ethynyl)-5-p-tolylpyridine

• Molecular Formula: C20H25NSi
• Molecular Weight: 307.5 g/mol
• IUPAC Name: tert-butyl-dimethyl-[2-[5-(4-methylphenyl)pyridin-2-yl]ethynyl]silane
• InChI: InChI=1S/C20H25NSi/c1-16-7-9-17(10-8-16)18-11-12-19(21-15-18)13-14-22(5,6)20(2,3)4/h7-12,15H,1-6H3
• InChI Key: KZVCMUJCYZGTOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(C=C2)C#C[Si](C)(C)C(C)(C)C

Description

2-((tert-Butyldimethylsilyl)ethynyl)-5-p-tolylpyridine is a useful research compound. Its molecular formula is C20H25NSi and its molecular weight is 307.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.6 g (15.00 mmol) 5-bromo-2-((tert-butyldimethylsilyl)ethynyl)pyridine are added to 12 mL methanol and 50 mL 1,4-dioxane. Then the mixture is charged with 2.40 g (17.3 mmol) p-tolyl-boronic acid, 0.1 g (0.15 mmol) bis(triphenyphosphine)-dichloropalladium and 16.5 mL (33.0 mmol) of a 2N aq. Na2CO3 solution. The reaction mixture is stirred at reflux for 2 h. Then the solvent is removed in vacuo to some extent and the residue is diluted with EtOAc and water. The organic layer is sequently washed with 50 mL half sat. Na2CO3 solution (1×) and 50 mL water (1×). The organic layer is dried with MgSO4 and the solvent is removed in vacuo. The residue is treated with DIPE and PE to receive a precipitate which is filtered and dried to yield the desired product.